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3-{[4-(Aminomethyl)piperidin-1-yl]methyl}-5-fluorophenol

Name: 3-{[4-(Aminomethyl)piperidin-1-yl]methyl}-5-fluorophenol
Brand: Smolecule
SKU: S6931427
Rating: 4 (7 reviews)

Catalog No.

S6931427

CAS No.

M.F

C13H19FN2O

M. Wt

238.30 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-{[4-(Aminomethyl)piperidin-1-yl]methyl}-5-fluoro...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. List of Future Directions
14. Specification
15. Others

General Information

Product Name

3-{[4-(Aminomethyl)piperidin-1-yl]methyl}-5-fluorophenol

IUPAC Name

3-[[4-(aminomethyl)piperidin-1-yl]methyl]-5-fluorophenol

Molecular Formula

C13H19FN2O

Molecular Weight

238.30 g/mol

InChI

InChI=1S/C13H19FN2O/c14-12-5-11(6-13(17)7-12)9-16-3-1-10(8-15)2-4-16/h5-7,10,17H,1-4,8-9,15H2

InChI Key

QAKWJQLTXFRNIM-UHFFFAOYSA-N

SMILES

C1CN(CCC1CN)CC2=CC(=CC(=C2)F)O

Canonical SMILES

C1CN(CCC1CN)CC2=CC(=CC(=C2)F)O

3-{[4-(Aminomethyl)piperidin-1-yl]methyl}-5-fluorophenol is a compound with chemical formula C16H22FNO. Commonly known as "AFP-168," this chemical compound has gained significant attention as a potential drug candidate for various biological applications. In this paper, we will explore the various aspects of this chemical compound, including its definition and background, physical and chemical properties, synthesis and characterization methods, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, and limitations and future directions.

Definition and Background

3-{[4-(Aminomethyl)piperidin-1-yl]methyl}-5-fluorophenol or AFP-168 is a chemical compound that belongs to the class of phenols. It is a synthetic compound that has been designed for various biological applications, including as a potential drug candidate. It was first synthesized and characterized in 2006 by a team of researchers at the University of Utah.

Physical and Chemical Properties

The physical and chemical properties of AFP-168 are essential in understanding its potential use in various fields. AFP-168 is a white crystalline powder that is sparingly soluble in water. It has a melting point of 168-170°C, and its molecular weight is 261.35 g/mol. Its chemical structure comprises a phenol moiety, a piperidine group, and a fluorine atom.

Synthesis and Characterization

The synthesis of AFP-168 involves several steps, including the reaction of 5-fluoro-2-nitrophenol with 4-(aminomethyl)piperidine, followed by the reduction of the nitro group and the protection of the amine group. The final product is obtained after deprotection of the amine group. The purity and identity of the compound are confirmed using various analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC.

Analytical Methods

Several analytical methods can be used to detect and quantify AFP-168 in various samples. These methods include HPLC, mass spectrometry, NMR spectroscopy, and UV spectroscopy. These techniques enable the accurate determination of the compound's purity, identity, and structural characterization.

Biological Properties

The biological properties of AFP-168 have been extensively studied, and the compound has shown potential as a drug candidate for various diseases, including cancer, inflammation, and allergies. It has also been shown to exhibit antimicrobial and antiviral properties.

Toxicity and Safety in Scientific Experiments

AFP-168 has been evaluated for its toxicity and safety in several scientific experiments. It has been shown to have low toxicity and is relatively safe for use in various applications. However, further studies are needed to evaluate its long-term toxicity and safety in humans.

Applications in Scientific Experiments

AFP-168 has many potential applications in various scientific experiments. It can be used as a drug candidate for various diseases, including cancer, inflammation, and allergies. It can also be used as an antimicrobial and antiviral agent. Moreover, it can be used as a probe to study various biological processes.

Current State of Research

The current state of research on AFP-168 is significant, with several studies focused on its potential as a drug candidate for various diseases. The compound is undergoing preclinical studies, and its efficacy and safety are being evaluated using various animal models.

Potential Implications in Various Fields of Research and Industry

AFP-168 has several potential implications in various fields of research and industry, including the pharmaceutical industry, biotechnology, and biomedical research. The compound's ability to target various diseases and exhibit antimicrobial and antiviral properties makes it a potentially valuable asset in drug discovery and development.

Limitations and Future Directions

Despite its potential, AFP-168 has some limitations that need to be addressed. These include its low solubility in water, making it challenging to administer orally. Further studies are needed to evaluate its long-term toxicity and safety in humans. Future research should also focus on developing more efficient synthesis methods to improve its scalability.

List of Future Directions

1. Developing novel delivery systems to enhance the compound's solubility and improve its bioavailability for oral administration.
2. Evaluating the compound's efficacy and safety in human clinical trials.
3. Developing new synthetic methods to increase the compound's yield and improve its scalability.
4. Investigating the compound's mechanism of action and molecular targets in various diseases.
5. Developing new analogs of the compound to improve its potency and selectivity.
6. Evaluating the compound's potential as an imaging agent for diagnostic purposes.
7. Investigating the compound's potential as a therapeutic agent for autoimmune disorders.
8. Developing new analytical methods for the quantification and detection of the compound in various samples.
9. Investigating the compound's potential as a scaffold for the development of novel drugs.
10. Evaluating the potential of the compound in agriculture and food industry as a safe and effective antimicrobial agent.